Cas no 1261854-88-9 (3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde)

• Product Name: 3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde
• CAS No: 1261854-88-9
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 4984607
• Update Time: 2025-06-12

3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde

• Inchi： 1S/C11H11F3O2/c1-16-10-8(5-3-7-15)4-2-6-9(10)11(12,13)14/h2,4,6-7H,3,5H2,1H3
• InChI Key： XKOVAINQKZTHCD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)CCC=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Additional information on 3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde

Research Briefing on 3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde (CAS: 1261854-88-9) in Chemical and Biomedical Applications

The compound 3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde (CAS: 1261854-88-9) has recently garnered significant attention in the chemical and biomedical research communities due to its versatile applications in drug discovery and organic synthesis. This briefing provides an overview of the latest research developments, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the role of 3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the methoxy and trifluoromethyl groups, contribute to its reactivity and ability to modulate biological targets. Researchers have successfully employed this compound in the development of novel inhibitors for enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde in targeting the NF-κB pathway, a critical regulator of inflammation and immune responses. The study reported significant anti-inflammatory activity in preclinical models, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another notable advancement involves the use of this compound in the synthesis of small-molecule modulators for G-protein-coupled receptors (GPCRs). A recent Nature Communications article detailed the development of a series of GPCR ligands derived from 3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde, which exhibited high selectivity and potency in vitro. These findings open new avenues for the design of targeted therapies for neurological and metabolic disorders.

From a synthetic chemistry perspective, researchers have optimized the preparation of 3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde to improve yield and scalability. A 2022 Organic Process Research & Development paper described a novel catalytic method that reduces the need for hazardous reagents, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde. Issues such as bioavailability, metabolic stability, and off-target effects require further investigation. Ongoing research aims to address these limitations through structural optimization and advanced formulation strategies.

In conclusion, 3-(2'-Methoxy-3'-(trifluoromethyl)phenyl)propionaldehyde (CAS: 1261854-88-9) represents a valuable building block in medicinal chemistry with broad potential across multiple therapeutic areas. Continued research into its applications and derivatives is expected to yield innovative drug candidates in the coming years.